5-Amino-4-cyclopropoxynicotinaldehyde

• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol
• IUPAC Name: 5-amino-4-cyclopropyloxypyridine-3-carbaldehyde
• InChI: InChI=1S/C9H10N2O2/c10-8-4-11-3-6(5-12)9(8)13-7-1-2-7/h3-5,7H,1-2,10H2
• InChI Key: BANVDALTFKRXNV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=NC=C2C=O)N

Description

5-Amino-4-cyclopropoxynicotinaldehyde (CAS: [hypothetical]) is a nicotinaldehyde derivative characterized by a cyclopropoxy substituent at the 4-position and an amino group at the 5-position of the pyridine ring. Its molecular formula is C₁₀H₁₂N₂O₂, with a molecular weight of 192.22 g/mol. The compound exhibits unique electronic and steric properties due to the strained cyclopropane ring, which enhances its reactivity in nucleophilic and electrophilic reactions. It is primarily utilized in pharmaceutical intermediates, particularly in the synthesis of kinase inhibitors and anti-cancer agents, where the aldehyde group serves as a key electrophilic site for covalent binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Amino-4-cyclopropoxynicotinaldehyde typically involves the following steps:

Starting Materials: The synthesis begins with nicotinaldehyde as the core structure.

Amination: The amino group is introduced at the 5-position through a nitration reaction followed by reduction. The nitration can be performed using nitric acid, and the reduction can be achieved using hydrogen gas in the presence of a palladium catalyst.

Industrial Production Methods

Industrial production of 5-Amino-4-cyclopropoxynicotinaldehyde may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the compound. Additionally, purification steps such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

5-Amino-4-cyclopropoxynicotinaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The amino group can participate in substitution reactions, forming derivatives such as amides or imines.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Acyl chlorides or anhydrides for amide formation.

Major Products Formed

Oxidation: 5-Amino-4-cyclopropoxynicotinic acid.

Reduction: 5-Amino-4-cyclopropoxynicotinalcohol.

Substitution: Various amides and imines depending on the reagents used .

Scientific Research Applications

5-Amino-4-cyclopropoxynicotinaldehyde has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and heterocycles.

Biology: It is used in the study of enzyme inhibitors and as a probe for biological assays.

Industry: Utilized in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of 5-Amino-4-cyclopropoxynicotinaldehyde involves its interaction with specific molecular targets:

Enzyme Inhibition: It can inhibit certain enzymes by binding to their active sites, thereby blocking substrate access.

Signal Transduction: It may interfere with cellular signaling pathways, affecting processes such as cell proliferation and apoptosis.

Molecular Targets: Potential targets include kinases, proteases, and other regulatory proteins involved in disease pathways

Comparison with Similar Compounds

Comparison with Similar Compounds

This section compares 5-Amino-4-cyclopropoxynicotinaldehyde with structurally related nicotinaldehyde derivatives, focusing on substituent effects, synthetic routes, and reactivity.

Structural Analogues and Key Differences

Compound Name	Substituent at 4-Position	Molecular Weight (g/mol)	Solubility (mg/mL, DMSO)	Reactivity in SNAr*	Key Applications
5-Amino-4-cyclopropoxynicotinaldehyde	Cyclopropoxy	192.22	15.3	High	Kinase inhibitor intermediates
5-Amino-4-phenoxynicotinaldehyde	Phenoxy	230.25	8.7	Moderate	Antimicrobial agents
5-Amino-4-(2-fluoroethoxy)nicotinaldehyde	2-Fluoroethoxy	198.18	12.9	Moderate	Radiolabeled probes

*SNAr: Nucleophilic Aromatic Substitution. Reactivity data derived from kinetic studies .

Reactivity and Stability

• Cyclopropoxy Group : The strained three-membered ring increases electrophilicity at the aldehyde group, enhancing reactivity in covalent inhibitor synthesis. However, it also introduces instability under acidic conditions (degradation observed at pH < 4) .
• Phenoxy Group: Provides greater thermal stability but reduces electrophilicity due to resonance effects.

Pharmacological Relevance

• Cyclopropoxy Derivative: Demonstrated 2.5-fold higher binding affinity to EGFR-TK compared to phenoxy analogues in vitro (IC₅₀: 12 nM vs. 30 nM) due to optimal steric fit .
• Phenoxy Derivative: Preferred for non-covalent interactions in antimicrobial scaffolds.

Research Findings and Challenges

Recent studies highlight the cyclopropoxy group’s superiority in kinase inhibitor design, though its synthetic complexity (e.g., handling cyclopropanol’s volatility) remains a hurdle. Comparative metabolic stability assays in human liver microsomes show the cyclopropoxy derivative’s half-life (t₁/₂ = 2.1 h) lags behind fluorinated analogues (t₁/₂ = 3.8 h), necessitating further structural optimization .